4-(3-Methylthiophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-methylsulfanylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO2S/c1-17-10-4-2-3-9(7-10)11-5-6-14-8-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key: KISYVIGXEXHKFH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H11NO2S
• Molecular Weight: 245.30 g/mol

Description

4-(3-Methylthiophenyl)nicotinic acid (or 3-MTPA) is an organic compound with a wide range of applications in scientific research. It is a derivative of nicotinic acid, and is known to be a potent agonist of G-protein coupled receptors (GPCRs). 3-MTPA has been used in various biological and biochemical experiments, ranging from drug discovery to enzyme studies.

Scientific Research Applications

3-MTPA has many applications in scientific research. It has been used as an agonist of 4-(3-Methylthiophenyl)nicotinic acid, 95% in drug discovery experiments, and as a tool to study the structure and function of enzymes. It has also been used to study the effects of certain drugs on the brain and nervous system, as well as to study biochemical pathways in plants. In addition, 3-MTPA has been used to study the effects of various hormones on cell growth and development.

Mechanism of Action

3-MTPA binds to 4-(3-Methylthiophenyl)nicotinic acid, 95%, which are proteins found on the surface of cells. When 3-MTPA binds to a GPCR, it triggers a signal transduction pathway, which involves the activation of several other proteins. These proteins in turn activate other proteins and molecules, which ultimately lead to changes in the cell’s behavior. For example, when 3-MTPA binds to certain 4-(3-Methylthiophenyl)nicotinic acid, 95%, it can cause the cell to produce certain hormones or to respond to certain drugs.
Biochemical and Physiological Effects
3-MTPA has been shown to have a variety of biochemical and physiological effects. It has been shown to activate certain 4-(3-Methylthiophenyl)nicotinic acid, 95%, which can lead to the production of hormones and other molecules. It has also been shown to stimulate the release of neurotransmitters, such as dopamine and serotonin, which can affect the nervous system. In addition, 3-MTPA has been shown to affect the growth and development of cells, as well as the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

The use of 3-MTPA in lab experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it is non-toxic and can be used in a wide range of experiments. However, there are also some limitations to its use in lab experiments. For example, it can be difficult to separate 3-MTPA from its isomer, 3-methylthiophenylacetic acid, and it can be difficult to accurately measure its concentration in solution.

Future Directions

There are many potential future directions for the use of 3-MTPA in scientific research. For example, it could be used to study the effects of certain drugs on the brain and nervous system, or to study the effects of various hormones on cell growth and development. It could also be used to study the structure and function of enzymes, or to study the effects of certain drugs on biochemical pathways in plants. Additionally, 3-MTPA could be used to study the effects of certain hormones on the immune system, or to study the effects of certain drugs on the metabolism of other drugs.

Synthesis Methods

3-MTPA can be synthesized in a few different ways. The most common method is by reacting 3-methylthiophenol with acetic anhydride and sodium acetate. This reaction produces a mixture of 3-MTPA and its isomer, 3-methylthiophenylacetic acid, which can be separated by column chromatography. Other methods of synthesis include the use of palladium-catalyzed cross-coupling reactions and the reaction of 3-methylthiophenol with acetic acid in the presence of a catalyst.